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Compound of Interest

Compound Name: Methyl 4-methylpicolinate

Cat. No.: B080786

An In-depth Technical Guide to Methyl 4-
methylpicolinate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-methylpicolinate, a
pyridine derivative of interest in various chemical and pharmaceutical research areas. This
document details its chemical identity, physicochemical properties, and key experimental
protocols for its synthesis and characterization.

Compound Identification

Methyl 4-methylpicolinate is a chemical compound with the CAS Registry Number 13509-13-
2.[1][2] It is also known by several synonyms, including Methyl 4-methylpyridine-2-carboxylate
and 4-Methylpicolinic acid methyl ester.[1][2]
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Identifier Value

CAS Number 13509-13-2

Molecular Formula C8HI9NO2

Molecular Weight 151.16 g/mol

IUPAC Name methyl 4-methylpyridine-2-carboxylate

inChi 1S/C8HINO2/c1-6-3-4-9-7(5-6)8(10)11-2/h3-
5H,1-2H3

InChlKey QHZGIQWANGVCLB-UHFFFAOYSA-N

Canonical SMILES

COC(=0)C1=NC=CC(=C1)C

Physicochemical Properties

The following table summarizes the key physicochemical properties of Methyl 4-

methylpicolinate.

Property

Value Source

Physical Form

Solid, semi-solid, or liquid

Boiling Point 260.7 £ 20.0 °C at 760 mmHg chemBIlink
Density 1.104 + 0.06 g/cm?3 chemBlink
Flash Point 111.5+21.8°C chemBlink
Purity Typically 297%

Storage Temperature

Room temperature, under an

inert atmosphere

Experimental Protocols

1. Synthesis of Methyl 4-methylpicolinate via Fischer Esterification
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This protocol describes a general method for the synthesis of Methyl 4-methylpicolinate from
4-methylpicolinic acid and methanol, using a strong acid as a catalyst.

Materials:

4-methylpicolinic acid (CAS 4021-08-3)[3][4]

e Methanol (anhydrous)

o Concentrated Sulfuric Acid (H2S0Oa4)

e Saturated sodium bicarbonate solution (NaHCO3s)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)

» Organic solvent for extraction (e.g., dichloromethane or ethyl acetate)

e Round-bottom flask

o Reflux condenser

 Stirring apparatus

e Separatory funnel

 Rotary evaporator

Procedure:

e In a clean, dry round-bottom flask, dissolve 1 equivalent of 4-methylpicolinic acid in an
excess of anhydrous methanol (e.g., 10-20 equivalents).

» With gentle stirring, slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2
equivalents) to the solution. The addition is exothermic and should be done carefully.

o Attach a reflux condenser to the flask and heat the reaction mixture to reflux. Maintain the
reflux for several hours (e.g., 4-8 hours), monitoring the reaction progress by thin-layer
chromatography (TLC).
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 After the reaction is complete, allow the mixture to cool to room temperature.
 Remove the excess methanol using a rotary evaporator.
» Redissolve the residue in an organic solvent such as dichloromethane or ethyl acetate.

o Carefully neutralize the acidic mixture by washing it with a saturated solution of sodium
bicarbonate in a separatory funnel. Repeat the washing until the effervescence ceases.

o Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water-
soluble impurities.

e Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain the crude Methyl 4-methylpicolinate.

e The crude product can be further purified by column chromatography or distillation if
necessary.

2. Spectroscopic Characterization

The structure and purity of the synthesized Methyl 4-methylpicolinate can be confirmed using
various spectroscopic techniques.

¢ IH NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The *H NMR spectrum should
show characteristic peaks for the methyl ester protons (a singlet around 3.9 ppm), the methyl
group on the pyridine ring (a singlet around 2.4 ppm), and the aromatic protons on the
pyridine ring (typically in the 7.0-8.5 ppm range). The integration of these peaks should
correspond to the number of protons in each environment.

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The 13C NMR spectrum
will show distinct signals for the carbonyl carbon of the ester (around 165 ppm), the carbons
of the pyridine ring, the methyl ester carbon, and the methyl group carbon.

* IR (Infrared) Spectroscopy: The IR spectrum should exhibit a strong absorption band for the
C=0 (carbonyl) stretching of the ester group, typically in the range of 1720-1740 cm~1. Other
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characteristic peaks for C-O stretching and aromatic C-H and C=C stretching will also be
present.

e MS (Mass Spectrometry): The mass spectrum will show the molecular ion peak (M*)
corresponding to the molecular weight of Methyl 4-methylpicolinate (151.16 g/mol ).
Fragmentation patterns can provide further structural information.

Visualizations

Synthesis of Methyl 4-methylpicolinate
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Caption: A flowchart illustrating the key steps in the synthesis and characterization of Methyl 4-
methylpicolinate.
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Caption: A diagram showing the roles of the reactants and catalyst in the formation of Methyl
4-methylpicolinate.
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Safety Information

Methyl 4-methylpicolinate is associated with the following hazard statements:
e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary statements include:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

It is recommended to handle this chemical in a well-ventilated area, using appropriate personal
protective equipment (PPE), including gloves and safety glasses. For more detailed safety
information, consult the Material Safety Data Sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080786#methyl-4-methylpicolinate-cas-number-and-
database-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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